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Compound of Interest

Diethyl aminoethyl hexanoate
Compound Name: )
citrate

Cat. No.: B1430793

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of diethyl
aminoethyl hexanoate citrate (DA-6 citrate), a widely utilized plant growth regulator. This
document summarizes quantitative solubility data, outlines detailed experimental
methodologies for solubility determination, and presents visual representations of its
physiological effects and experimental workflows.

Core Executive Summary

Diethyl aminoethyl hexanoate citrate is a white crystalline solid that exhibits high solubility in
a range of polar solvents. It is particularly soluble in dimethyl sulfoxide (DMSO) and readily
dissolves in water, ethanol, and methanol. Its solubility in various solvent systems is a critical
factor for its application in agricultural and research settings, influencing formulation
development and bioavailability. This guide serves as a key resource for professionals requiring
detailed solubility information for experimental and developmental purposes.

Quantitative Solubility Data

The solubility of diethyl aminoethyl hexanoate citrate has been determined in several
common solvents. The following table summarizes the available quantitative data.
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Solvent Solubility Temperature Notes
Dimethyl Sulfoxide N Ultrasonic assistance
116.67 mg/mL[1] Not Specified )
(DMSO) may be required.
Dimethyl Sulfoxide N Sonication is
112.5 mg/mL][2] Not Specified
(DMSO) recommended.
Dimethyl Sulfoxide N
100 mg/mL][3] Not Specified

(DMSO)

Water

Easily Soluble[4][5]

Room Temperature

Described as "easily
soluble” in multiple

sources.

Ethanol

Soluble[4][5]

Room Temperature

Qualitative data
indicates good

solubility.

Methanol

Soluble[4][5]

Room Temperature

Qualitative data
indicates good

solubility.

Acetone

Soluble[4][5]

Room Temperature

Qualitative data
indicates good

solubility.

10% DMSO in 90%

(20% SBE-B-CD in > 5 mg/mL[1] Not Specified Clear solution.
saline)
10% DMSO in 90% -~ _
] =5 mg/mL[1] Not Specified Clear solution.
corn olil
10% DMSO, 40%
PEG300, 5% Tween- > 5 mg/mL[1][6] Not Specified Clear solution.
80 in 45% saline
Experimental Protocols
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While specific experimental protocols for determining the solubility of diethyl aminoethyl
hexanoate citrate are not extensively published in peer-reviewed literature, a standard
methodology can be adapted from general protocols for chemical solubility testing and plant
growth regulators.

Protocol: Determination of Saturated Solubility by the Shake-Flask Method

o Materials and Equipment:

o Diethyl aminoethyl hexanoate citrate (purity >98%)

o Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO)

o Analytical balance

o Scintillation vials or glass test tubes with screw caps

o Orbital shaker or vortex mixer

o Constant temperature water bath or incubator

o Centrifuge

o Syringe filters (0.22 pm)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.qg.,
UV-Vis)

e Procedure:

1. Equilibrate the chosen solvent to the desired experimental temperature (e.g., 25 °C) in the
water bath.

2. Add an excess amount of diethyl aminoethyl hexanoate citrate to a vial containing a
known volume of the temperature-equilibrated solvent. The excess solid should be clearly
visible.

3. Seal the vials tightly to prevent solvent evaporation.
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4. Place the vials in the orbital shaker within the temperature-controlled environment and
agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

5. After agitation, allow the vials to stand undisturbed at the constant temperature for at least
24 hours to allow undissolved solids to sediment.

6. Carefully withdraw a sample from the supernatant using a syringe and immediately filter it
through a 0.22 um syringe filter into a clean vial. This step is crucial to remove any
undissolved microparticles.

7. Dilute the filtered solution with a suitable solvent to a concentration within the linear range
of the analytical method.

8. Analyze the concentration of diethyl aminoethyl hexanoate citrate in the diluted sample
using a validated HPLC method.

9. Calculate the solubility in mg/mL or g/100mL by accounting for the dilution factor.
Visualizing Workflows and Pathways
Physiological Effects of Diethyl Aminoethyl Hexanoate Citrate

Diethyl aminoethyl hexanoate citrate is not a plant hormone itself but acts as a regulator of
endogenous plant hormones. Its application can lead to a cascade of physiological effects that
promote plant growth and stress resistance.
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Physiological Effects of DA-6 Citrate
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Click to download full resolution via product page

Caption: General physiological effects of DA-6 Citrate in plants.

Experimental Workflow for Solubility Determination
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The following diagram illustrates a typical workflow for determining the solubility of a compound
like diethyl aminoethyl hexanoate citrate.

Experimental Workflow for Solubility Determination

Sample Preparation:

Excess Solute in Solvent

Equilibration:
Agitation at Constant Temperature

.

Sedimentation:
Allow Solids to Settle

Sampling:
Withdraw Supernatant

Filtration:
0.22 um Syringe Filter

Dilution:
Prepare for Analysis

Quantitative Analysis:
e.g., HPLC

Data Calculation:
Determine Solubility
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Caption: Workflow for determining compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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